![molecular formula C18H19N3O3S2 B2952051 N-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]thiophen-3-yl}-N-ethylbenzenesulfonamide CAS No. 1325306-80-6](/img/structure/B2952051.png)
N-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]thiophen-3-yl}-N-ethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs .
Molecular Structure Analysis
The compound has a pyrazole ring attached to a thiophene ring via a carbonyl group, and a benzenesulfonamide group attached via an ethyl linker. The pyrazole ring is a five-membered ring with two nitrogen atoms, and the thiophene ring is a five-membered ring with a sulfur atom .Scientific Research Applications
Biological Evaluation
Compounds with similar structures have been screened for potential biological applications, including enzyme inhibition. For example, they have been tested against various forms of human alkaline phosphatase, which is significant in medical research related to bone metabolism, kidney function, and cancer treatment .
Antimicrobial Potential
Similar compounds have shown good antimicrobial potential, which suggests that this compound could be explored for its efficacy against bacteria and fungi, contributing to the development of new antibiotics or antifungal agents .
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds are known for their potent antileishmanial and antimalarial activities. This compound could potentially be synthesized and evaluated for its effectiveness in treating these parasitic diseases .
Synthesis of Derivatives
The compound’s structure allows for the synthesis of various derivatives that could have diverse pharmacological effects. This makes it a valuable candidate for drug development and chemical synthesis research .
Catalysis
The pyrazole moiety in the compound’s structure suggests that it could be used as a catalyst in chemical reactions, potentially improving efficiency and selectivity in synthetic processes .
Preparation of Pyrazole Complexes
The compound could be used to prepare pyrazole complexes with potential applications in materials science or as ligands in coordination chemistry .
Mechanism of Action
Target of Action
Compounds containing a pyrazole moiety, such as this one, have been reported to show a broad range of biological activities .
Mode of Action
It is known that pyrazole derivatives can interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Pyrazole derivatives have been reported to influence a variety of biological pathways due to their broad spectrum of activity .
Pharmacokinetics
One of the search results mentions a compound with a similar structure that has high affinity for αvβ6 integrin in a radioligand binding assay, a long dissociation half-life (7 h), very high solubility in saline at ph 7 (>71 mg/ml), and pharmacokinetic properties commensurate with inhaled dosing by nebulization
Result of Action
It is known that pyrazole derivatives can have a wide range of effects, depending on their specific structure and the biological targets they interact with .
Future Directions
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazole-1-carbonyl)thiophen-3-yl]-N-ethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S2/c1-4-20(26(23,24)15-8-6-5-7-9-15)16-10-11-25-17(16)18(22)21-14(3)12-13(2)19-21/h5-12H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSXNBWLEAHRNQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=C(SC=C1)C(=O)N2C(=CC(=N2)C)C)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]thiophen-3-yl}-N-ethylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.